Cas no 1343759-91-0 ((butan-2-yl)[(pyrimidin-5-yl)methyl]amine)

• Product Name: (butan-2-yl)[(pyrimidin-5-yl)methyl]amine
• CAS No: 1343759-91-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5168950
• PubChem ID: 62758566
• Update Time: 2026-03-04

(butan-2-yl)[(pyrimidin-5-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-5-ylmethyl)butan-2-amine
• (butan-2-yl)[(pyrimidin-5-yl)methyl]amine

• Inchi： 1S/C9H15N3/c1-3-8(2)12-6-9-4-10-7-11-5-9/h4-5,7-8,12H,3,6H2,1-2H3
• InChI Key： ALMZSBWZUOPLOV-UHFFFAOYSA-N
• SMILES： CC(NCC1=CN=CN=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (butan-2-yl)[(pyrimidin-5-yl)methyl]amine

Introduction to (butan-2-yl)[(pyrimidin-5-yl)methyl]amine and Its Significance in Modern Chemical Research

(butan-2-yl)[(pyrimidin-5-yl)methyl]amine, with the CAS number 1343759-91-0, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, combines a butyl group with a pyrimidine-based amine moiety, making it a versatile candidate for various applications in drug discovery and molecular studies.

The structural composition of (butan-2-yl)[(pyrimidin-5-yl)methyl]amine lends itself to potential interactions with biological targets, which has prompted extensive exploration in both academic and industrial settings. The pyrimidine ring is a common pharmacophore in medicinal chemistry, known for its ability to engage with nucleic acids and enzymes. The addition of the butyl and methyl amine groups further enhances its functional diversity, allowing for modifications that can fine-tune its biological activity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to diseases such as cancer, neurodegenerative disorders, and infectious diseases. The CAS number 1343759-91-0 compound has emerged as a promising candidate in this context due to its structural features that suggest potential binding affinity to key targets.

One of the most intriguing aspects of (butan-2-yl)[(pyrimidin-5-yl)methyl]amine is its potential role in inhibiting enzymes that are overexpressed in certain pathological conditions. For instance, studies have shown that pyrimidine derivatives can interact with kinases and other enzymes involved in cell signaling pathways. The butyl and methyl amine groups may provide the necessary steric and electronic properties to enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have been instrumental in identifying how (butan-2-yl)[(pyrimidin-5-yl)methyl]amine might interact with biological targets like protein kinases, which are often implicated in cancer progression. These studies have provided valuable insights into the compound's potential as an inhibitor or modulator of these enzymes.

The synthesis of (butan-2-yl)[(pyrimidin-5-yl)methyl]amine has also seen significant progress, thanks to the development of novel synthetic methodologies. Techniques such as multi-step organic synthesis have been employed to construct the complex framework of this molecule efficiently. Additionally, green chemistry principles have been integrated into these synthetic routes to minimize waste and improve sustainability.

In the realm of drug discovery, the ability to modify the structure of (butan-2-yl)[(pyrimidin-5-yl)methyl]amine has opened up numerous possibilities for generating analogs with enhanced properties. By varying the substituents on the pyrimidine ring or introducing different functional groups, researchers can explore a wide spectrum of biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The pharmacokinetic properties of CAS number 1343759-91-0 are also under investigation to ensure that it can be developed into a viable drug candidate. Parameters such as solubility, bioavailability, and metabolic stability are critical factors that determine whether a compound can progress to clinical trials. Preliminary studies have shown promising results regarding its pharmacokinetic profile, suggesting that it may be suitable for further development.

Furthermore, the use of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like (butan-2-yl)[(pyrimidin-5-yl)methyl]amine. These platforms allow researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of hits with high affinity and selectivity. HTS has been particularly useful in validating the potential of this compound as a therapeutic agent.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has also revolutionized the way compounds like (butan-2-yl)[(pyrimidin-5-yl)methyl]amine are studied. AI algorithms can predict molecular properties and optimize synthetic routes with unprecedented accuracy. This synergy between computational methods and experimental validation has significantly shortened the time required to bring new drugs to market.

In conclusion, (butan-2-yl)[(pyrimidin-5-yli)methyl]amine, identified by its CAS number 1343759-91-0, represents a fascinating compound with immense potential in modern chemical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a compelling candidate for further exploration in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.